(3-(Dimethylamino)phenyl)(4-(2-methyl-6-(trifluoromethyl)pyrimidin-4-yl)piperazin-1-yl)methanone

• IUPAC Name: [3-(dimethylamino)phenyl]-[4-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl]methanone
• InChI: InChI=1S/C19H22F3N5O/c1-13-23-16(19(20,21)22)12-17(24-13)26-7-9-27(10-8-26)18(28)14-5-4-6-15(11-14)25(2)3/h4-6,11-12H,7-10H2,1-3H3
• InChI Key: UJHQRTUOKSKDCB-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)N2CCN(CC2)C(=O)C3=CC(=CC=C3)N(C)C)C(F)(F)F
• Molecular Formula: C19H22F3N5O
• Molecular Weight: 393.4 g/mol

Description

This compound belongs to the class of organic compounds known as trifluoromethylbenzenes. These are organofluorine compounds that contain a benzene ring substituted with one or more trifluoromethyl groups.

Molecular Structure Analysis

The molecular structure of this compound can be viewed using computational chemistry tools. A similar compound, 4-((2-methyl-6-(trifluoromethyl)pyrimidin-4-yl)oxy)benzoic acid, has been studied, and its crystal structure has been reported.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound can be inferred from its molecular structure. For instance, similar compounds have been described as Bronsted bases, capable of accepting a hydron from a donor.

Scientific Research Applications

Antiviral Activity

Indole derivatives, including our compound, have shown promise as antiviral agents. For instance:

• .
• .

Tyrosine Kinase Inhibition

The compound’s structural features suggest potential as a therapeutic agent. For instance:

• Imatinib , a widely used leukemia treatment, specifically inhibits tyrosine kinases. .

Antidepressant Properties

Indole derivatives have been explored for their antidepressant potential:

• .

Antifungal Activity

While not directly studied for our compound, indole derivatives have demonstrated antifungal properties:

• .

Chemical Synthesis and Medicinal Chemistry

The compound’s synthetic pathways and optimization for specific pharmacological activities warrant investigation. Researchers can explore modifications to enhance its efficacy.

Mechanism of Action

Target of Action

It is known that many compounds with similar structures, such as indole derivatives, bind with high affinity to multiple receptors . These receptors are often involved in a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Mode of Action

The exact mode of action of this compound is currently unknown. For example, indole derivatives are known to interact with their targets through a variety of mechanisms, including electrophilic substitution .

Biochemical Pathways

For example, indole derivatives have been found to affect pathways related to a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Result of Action

For example, indole derivatives have been found to have antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .